Cas no 75-98-9 (2,2-dimethylpropanoic acid)
2,2-dimethylpropanoic acid Properties
Names and Identifiers
-
- Pivalic acid
- RARECHEM AL BO 0076
- NEOPENTANOIC ACID
- TRIMETHYLACETIC ACID
- CARBOXYLIC ACID C5
- ALPHA,ALPHA-DIMETHYLPROPIONIC ACID
- 2,2-DIMETHYLPROPIONIC ACID
- 2, 2-Dimethylpropanoic acid
- 2,2,2-trimethylacetic acid
- Acetic acid,trimethyl
- Pivalic acid
- Propanoic acid,2,2-dimethyl
- tert-Pentanoic acid
- trimethyl-acetic acid
- α,α-DiMethylpropionic acid
- 2,2-Dimethylpropanoic acid
- EN300-21285
- EC 200-922-5
- acido pivalico
- NS00006690
- STR05697
- BRN 0969480
- CAS-75-98-9
- 2,2,-dimethylpropionic acid
- J-523981
- trimethyl acetic acid
- CS-D1464
- Propionic acid, 2,2-dimethyl-
- pivaloic acid
- Versatic 5
- Tox21_200425
- NSC 65449
- SCHEMBL3613
- 4-02-00-00908 (Beilstein Handbook Reference)
- NSC65449
- InChI=1/C5H10O2/c1-5(2,3)4(6)7/h1-3H3,(H,6,7
- Pivalic acid;
- PivOH
- Kyselina pivalova [Czech]
- BP-30032
- 2,2-dimethyl-propanoic acid
- CHEBI:45133
- 2,2-DIMETHYLPROPANOIC ACID [HSDB]
- 813RE8BX41
- F2191-0097
- Acetic acid, trimethyl-
- FT-0656670
- PIV
- P0461
- EINECS 200-922-5
- DTXSID8026432
- Pvalc acd
- acide 2,2-dimethylpropanoique
- NSC-65449
- CHEMBL322719
- NCGC00257979-01
- Neovaleric acid
- DTXCID106432
- 2,2-dimethyl-propionic acid
- Pivalic acid (ACD/Name 4.0)
- acide pivalique
- Pivalinsaure
- Pivalinsaeure
- Dimethylpropionic acid
- Q421509
- PIVALIC ACID [MI]
- HSDB 5211
- Kyselina 2,2-dimethylpropionova
- Kyselina 2,2-dimethylpropionova [Czech]
- NCGC00248606-01
- Kyselina pivalova
- 5-IODO-MONO-METHYLISOPHTHALATE
- AI3-04165
- MFCD00004194
- BAA18488
- A838577
- Propanoic acid, 2,2-dimethyl-
- tert-Butyl carboxylic acid
- UNII-813RE8BX41
- .alpha.,.alpha.-Dimethylpropionic acid
- LMFA01020073
- D78007
- 75-98-9
- Pivalic acid, 99%
- WLN: QVX1&1&1
- AKOS000119013
- tert-C4H9COOH
- Trimethylacetic acid,98%
- TRIMETHYLMETHANECARBOXYLIC ACID
- 2,2dimethylpropionic acid
- tertPentanoic acid
- a,a-Dimethylpropionic acid
- Kyselina 2,2dimethylpropionova
- PROPANOIC ACID, 2,2-DI-METHYL-
- ALPHA, ALPHA-DIMETHYL-PROPIONIC ACID
- dimethylpropionate
- Tert-pentanoate
- Propanoic acid, 2,2dimethyl
- a,a-Dimethylpropionate
- alpha,alphaDimethylpropionic acid
- Propionic acid, 2,2dimethyl
- pivalicacid
- VERSATIC 5 ACID
- STL264139
- Acetic acid, trimethyl
- +Expand
-
- MFCD00004194
- IUGYQRQAERSCNH-UHFFFAOYSA-N
- 1S/C5H10O2/c1-5(2,3)4(6)7/h1-3H3,(H,6,7)
- CC(C)(C)C(=O)O
- 969480
Computed Properties
- 102.06800
- 1
- 2
- 1
- 102.068
- 7
- 78.6
- 0
- 0
- 0
- 0
- 0
- 1
- 1.5
- 0
- 37.3
Experimental Properties
- 1.11710
- 37.30000
- 7511
- n/D 1.4204
- 25 g/L (20 ºC)
- 164°C(lit.)
- 32-35 °C (lit.)
- 9.75 mmHg ( 60 °C)
- Fahrenheit: 147.2 ° f
Celsius: 64 ° c - 25g/l
- 1 M in dichloromethane
- Colorless needle crystal
- It is soluble in ethanol, ether and water. 1g of TERT valeric acid can be dissolved in 40ml of water.
- 5.03(at 25℃)
- 0.889 g/mL at 25 °C(lit.)
2,2-dimethylpropanoic acid Security Information
-
GHS05
GHS07 
- TO7700000
- 1
- 8
- S26-S36/37/39-S45
- II
- II
- R21/22; R34
- 8
-
C
- UN 3261 8/PG 2
- H302,H312,H314
- P280,P305+P351+P338,P310
- dangerous
- 2-8°C
- II
- 21/22-34
- Danger
- Yes
- 1.6%(V)
- 8
2,2-dimethylpropanoic acid Customs Data
- 2915600000
-
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
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2,2-dimethylpropanoic acid Related Literature
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